Cas no 2171885-68-8 (3-cyclopropyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid)

• Product Name: 3-cyclopropyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• CAS No: 2171885-68-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5908472
• PubChem ID: 165807408
• Update Time: 2025-06-08

3-cyclopropyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid
• 2171885-68-8
• EN300-1500492
• 3-cyclopropyl-3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]butanoic acid

• Inchi： 1S/C28H34N2O5/c1-28(17-26(32)33,19-14-15-19)30-25(31)13-3-2-8-16-29-27(34)35-18-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,19,24H,2-3,8,13-18H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： XCJYBDLEJADPED-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C1CC1)NC(CCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid

Introduction to 3-cyclopropyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic Acid (CAS No. 2171885-68-8)

3-cyclopropyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid, identified by its CAS number 2171885-68-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to a class of molecules characterized by its intricate structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an amino acid backbone. The presence of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various research applications.

The structure of 3-cyclopropyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid is meticulously designed to facilitate interactions with biological targets, thereby opening up possibilities in drug design and development. The cyclopropyl group, known for its stability and rigidity, contributes to the molecule's binding affinity and selectivity. On the other hand, the Fmoc group is commonly used in peptide synthesis and proteomics due to its protecting group properties, which allow for controlled modifications during chemical reactions.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. The Fmoc moiety, in particular, has been extensively studied for its role in peptide coupling and modification. This has led to the exploration of derivatives like 3-cyclopropyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid, which combines the benefits of Fmoc with additional functional groups to improve drug efficacy and reduce side effects.

The pharmacological potential of this compound is further highlighted by its structural similarity to known bioactive molecules. By incorporating a hexanamidobutanoic acid backbone, researchers can leverage existing knowledge about amino acid-based drugs to design new therapeutic agents. This approach not only accelerates the drug discovery process but also enhances the likelihood of success in clinical trials.

One of the most compelling aspects of 3-cyclopropyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid is its potential application in targeted therapy. The combination of the cyclopropyl group and the Fmoc moiety allows for precise modulation of molecular interactions, which is crucial for developing drugs that selectively target specific disease pathways. This has significant implications for treating a wide range of conditions, including cancer, inflammation, and neurological disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), has made it possible to produce complex molecules like 3-cyclopropyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid with greater efficiency. These techniques not only improve scalability but also enhance reproducibility, which are essential factors for industrial applications.

In conclusion, 3-cyclopropyl-3-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidobutanoic acid (CAS No. 2171885-68-8) represents a significant advancement in pharmaceutical chemistry. Its unique structure and versatile functional groups make it a promising candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this are poised to play a pivotal role in the next generation of therapeutic agents.